Cas no 1404739-42-9 (2-(Phenylmethoxycarbonylamino)-3-(1,3-thiazol-5-yl)propanoic acid)

• Product Name: 2-(Phenylmethoxycarbonylamino)-3-(1,3-thiazol-5-yl)propanoic acid
• CAS No: 1404739-42-9
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 5252305
• Update Time: 2025-05-23

2-(Phenylmethoxycarbonylamino)-3-(1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-5-yl)propanoic acid
• 2-(Phenylmethoxycarbonylamino)-3-(1,3-thiazol-5-yl)propanoic acid
• 5-Thiazolepropanoic acid, α-[[(phenylmethoxy)carbonyl]amino]-

• Inchi： 1S/C14H14N2O4S/c17-13(18)12(6-11-7-15-9-21-11)16-14(19)20-8-10-4-2-1-3-5-10/h1-5,7,9,12H,6,8H2,(H,16,19)(H,17,18)
• InChI Key： ZPCSOVLEBXEKEV-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 361
• XLogP3: 2.1
• Topological Polar Surface Area: 117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-(Phenylmethoxycarbonylamino)-3-(1,3-thiazol-5-yl)propanoic acid

2-(Phenylmethoxycarbonylamino)-3-(1,3-thiazol-5-yl)propanoic acid: A Comprehensive Overview

The compound 2-(Phenylmethoxycarbonylamino)-3-(1,3-thiazol-5-yl)propanoic acid, identified by the CAS Registry Number 1404739-42-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino acids, specifically featuring a propanoic acid backbone with two distinct substituents: a phenylmethoxycarbonylamino group at the second carbon and a 1,3-thiazol-5-yl group at the third carbon. The presence of these groups imparts unique chemical properties and functional versatility to the molecule.

The molecular structure of this compound is characterized by its amino acid-like framework, which is further modified by the substitution of a phenylmethoxycarbonyl (Pmc) group and a thiazole ring. The Pmc group, derived from phenylmethoxy carbonyl chloride, serves as a protecting group for the amino functionality, while the thiazole ring introduces aromaticity and potential for hydrogen bonding interactions. These features make this compound an interesting candidate for research in medicinal chemistry and materials science.

Recent studies have highlighted the importance of such compounds in drug discovery processes. For instance, derivatives of amino acids with heterocyclic substituents like thiazoles have been explored for their potential as inhibitors of various enzymes, including proteases and kinases. The combination of a Pmc-protected amino group and a thiazole moiety in this compound suggests that it could be utilized as a building block for constructing bioactive molecules with tailored pharmacological properties.

In terms of synthesis, this compound can be prepared via multi-step organic reactions. A common approach involves the coupling of an appropriately substituted amino acid with a thiazole derivative under peptide coupling conditions. The use of reagents like HATU (Hexafluorobenzotriazole-Uronium) or EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) facilitates the formation of amide bonds between the carboxylic acid group of the amino acid and the amine group of the thiazole derivative. Subsequent protection of the amino group with a Pmc group can be achieved through standard carbonylation reactions.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately 367 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits better solubility in organic solvents like dichloromethane and acetonitrile. These properties make it suitable for use in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

From an applications perspective, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for anti-cancer drug development due to its ability to modulate key signaling pathways involved in tumor growth and metastasis. Additionally, its thiazole moiety contributes to its potential as an anti-inflammatory agent, given the known anti-inflammatory properties of thiazole-containing compounds.

Recent advancements in computational chemistry have also enabled researchers to predict the biological activity of this compound more accurately. By employing molecular docking studies and quantum mechanical calculations, scientists can now better understand how this molecule interacts with target proteins at the atomic level. Such insights are invaluable for optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability.

In conclusion, 2-(Phenylmethoxycarbonylamino)-3-(1,3-thiazol-5-yl)propanoic acid represents a versatile platform for exploring novel chemical entities with therapeutic potential. Its unique structure, combined with recent advances in synthetic and computational methodologies, positions it as a valuable tool in both academic research and industrial drug development efforts.